Cas no 1010101-07-1 (2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine)

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, widely utilized as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the chloro and methyl substituents enhances its reactivity and selectivity in forming complex heterocyclic structures. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group provides stability under typical reaction conditions while remaining highly reactive toward palladium-catalyzed couplings. This compound is valuable in pharmaceutical and agrochemical research for constructing functionalized pyridine scaffolds. Its well-defined structure and consistent purity make it a reliable reagent for precision synthesis applications.

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine structure

1010101-07-1 structure

Product Name:2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

CAS No:1010101-07-1

MF:C₁₂H₁₇BClNO₂

MW:253.532882452011

MDL:MFCD08063084

CID:827688

PubChem ID:44755178

Update Time:2025-06-07

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester
- Pyridine, 2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 6-CHLORO-5-METHYLPYRIDINE-3-BORONIC ACID, PINACOL ESTER
- (6-CHLORO-5-METHYLPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
- REF DUPL: 2-Chloro-3-methylpyridine-5-boronic acid pinacol ester
- 2-CHLORO-3-METHYL-5-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)PYRIDINE
- 6-Chloro-5-methylpyridine-3-boronic acid pinacol ester
- 2-chloro-3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- VP11324
- MB05297
- BC000973
- SY019406
- AB0029156
- X1295
- CS-11400
- AKOS016001243
- Z2044776508
- J-000302
- 1010101-07-1
- MFCD08063084
- SCHEMBL11910717
- DTXSID20660625
- EN300-366900
- DB-010370
- 2-Chloro-3-methylpyridine-5-boronicacidpinacolester
- CS-0112579
- 2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
- MDL： MFCD08063084
- Inchi： 1S/C12H17BClNO2/c1-8-6-9(7-15-10(8)14)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
- InChI Key： FQLRMOOIOJBHPS-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

Exact Mass: 253.10400
Monoisotopic Mass: 253.1040866g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 31.4

Experimental Properties

Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 90-93°C
PSA: 31.35000
LogP: 2.34260

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Security Information

HazardClass：IRRITANT

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029184194-5g	2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1010101-07-1	95%	5g	$591.76	2023-09-04
TRC	C587523-100mg	2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester	1010101-07-1		100mg	$64.00	2023-05-18
TRC	C587523-250mg	2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester	1010101-07-1		250mg	$110.00	2023-05-18
TRC	C587523-500mg	2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester	1010101-07-1		500mg	$161.00	2023-05-18
TRC	C587523-1g	2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester	1010101-07-1		1g	$224.00	2023-05-18
Fluorochem	218929-1g	2-Chloro-3-methylpyridine-5-boronic acid pinacol ester	1010101-07-1	95%	1g	￡100.00	2022-03-01
Fluorochem	218929-5g	2-Chloro-3-methylpyridine-5-boronic acid pinacol ester	1010101-07-1	95%	5g	￡400.00	2022-03-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D850711-1g	2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester	1010101-07-1	≥95%	1g	￥606.60	2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D850711-5g	2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester	1010101-07-1	≥95%	5g	￥2,373.30	2022-01-11
Enamine	EN300-366900-100mg	2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	1010101-07-1	95.0%	100mg	$56.0	2022-02-28

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Production Method

2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Suppliers

Amadis Chemical Company Limited

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(CAS:1010101-07-1)2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

Order Number:A897264

Stock Status:in Stock

Quantity:5.0g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:58

Price ($):218.0

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